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Compound of Interest

Compound Name: 2-Acetoxy-3-phenylpropanoic acid

CAS No.: 69056-25-3

Cat. No.: B1624769

Get Quote

From Chiral Resolution to Metabolic Modulation
Executive Summary & Compound Profile
2-Acetoxy-3-phenylpropanoic acid is the O-acetylated derivative of 3-phenyllactic acid

(PLA). While often utilized as a protected intermediate or a substrate for enzymatic kinetic

resolution, its structural motif serves as a critical scaffold in the development of

carboxypeptidase inhibitors, antimicrobial agents, and depside natural products (e.g.,

Rosmarinic acid).

Core Scaffold:

-Hydroxy acid (AHA) backbone with a phenyl side chain.

Key Utility: Chiral pool building block, prodrug for PLA, and enzyme inhibitor pharmacophore.

Stereochemistry: Possesses one chiral center at the C2 position (

or
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). The

-enantiomer (L-form) is biologically predominant in phenylalanine catabolism.

Chemical Identity Table
Property Detail

IUPAC Name 2-Acetyloxy-3-phenylpropanoic acid

Common Synonyms O-Acetyl-3-phenyllactic acid; O-Acetyl-PLA

CAS Number
69056-25-3 (Racemic); 33173-31-8 (

-isomer)

Molecular Formula

Molecular Weight 208.21 g/mol

Solubility

Soluble in organic solvents (DCM, EtOAc,

MeOH); sparingly soluble in water (hydrolyzes).

[1][2]

Structural Activity Relationship (SAR) & Analogues
The biological and chemical utility of this compound stems from modifications at three specific

regions.

The SAR Map
Region A (Aromatic Ring): Dictates hydrophobic binding (e.g., in Carboxypeptidase A).

Hydroxylation here leads to potent antioxidants (Danshensu).

Region B (Alpha-Substituent): The "Warhead" or chiral handle.

: Protected/Prodrug form.

: Active antimicrobial/metabolic form (PLA).

: High-affinity Zinc-binding group (CPA inhibitors).

: Amino acid precursor (Phenylalanine).
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Region C (Carboxyl Group): Essential for ionic interactions or esterification to form depsides.

Functional Analogues & Derivatives
The following table categorizes analogues based on their primary application in drug

development.

Compound Class Key Analogue
Structural
Modification

Primary
Application

Metabolite
3-Phenyllactic Acid

(PLA)
Deacetylation (2-OH)

Broad-spectrum

antimicrobial; Food

preservative.

Natural Product Danshensu
3,4-Dihydroxy phenyl

ring

Cardiovascular

protection; Antioxidant

(Salvia miltiorrhiza).

Enzyme Inhibitor
2-Mercapto-3-

phenylpropanoic acid

Thiol substitution (2-

SH)

Potent

Carboxypeptidase A

(CPA) inhibitor (

in nanomolar range).

Depside Rosmarinic Acid
Ester linkage to

Caffeic acid

Anti-inflammatory;

antiviral.

Precursor Phenylpyruvic Acid
Oxidation to Ketone

(2=O)

Biosynthetic

intermediate;

detection marker for

PKU.

Visualization: Structural Relationships
The following diagram illustrates the chemical derivation and metabolic connections between

these analogues.
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Figure 1: Chemical space and metabolic connectivity of 2-Acetoxy-3-phenylpropanoic acid
analogues.

Synthesis & Experimental Protocols
Synthesis from L-Phenylalanine (Diazotization Route)
This protocol converts the amino acid pool into the chiral hydroxy acid pool, followed by

acetylation.

Mechanism: Retention of configuration is possible via double inversion or specific enzymatic

steps, but chemical diazotization often leads to retention via neighboring group participation or

inversion depending on conditions. The protocol below generally yields L-3-phenyllactic acid

from L-phenylalanine with retention of configuration (via double inversion mechanism involving

the carboxylate group).

Step-by-Step Protocol:

Diazotization:

Dissolve L-Phenylalanine (10 mmol) in 15 mL of 1M

.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1624769/docs?utm_src=pdf-body-img#technical-guide-2-acetoxy-3-phenylpropanoic-acid-related-analogues
https://www.benchchem.com/product/b1624769/docs?utm_src=pdf-body#technical-guide-2-acetoxy-3-phenylpropanoic-acid-related-analogues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool to 0°C in an ice bath.

Add Sodium Nitrite (

, 15 mmol) solution dropwise over 30 minutes. Critical: Maintain temperature <5°C to
prevent side reactions.

Stir for 3 hours at room temperature (RT).

Extract with Ethyl Acetate (3x). Dry over

and concentrate to yield L-3-Phenyllactic acid.

Acetylation:

Dissolve the crude L-PLA in dry Pyridine (5 mL).

Add Acetic Anhydride (1.2 eq) dropwise at 0°C.

Stir at RT for 4 hours.

Quench with ice water. Acidify with 1M HCl to pH 2.

Extract with DCM. Wash with brine.

Purification: Recrystallize from Hexane/Ethyl Acetate to obtain 2-Acetoxy-3-
phenylpropanoic acid.

Enzymatic Kinetic Resolution (Chiral Production)
This is the industry-standard method for obtaining high enantiomeric excess (ee) of the

compound.

Principle: Lipases (e.g., Pseudomonas cepacia lipase - PCL) preferentially hydrolyze the ester

bond of one enantiomer of the racemic acetoxy derivative.

Workflow:
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Substrate Preparation: Dissolve racemic 2-acetoxy-3-phenylpropanoic acid (or its ethyl

ester) in phosphate buffer (pH 7.0) with 10% DMSO as cosolvent.

Enzyme Addition: Add immobilized Lipase PS (Amano).

Incubation: Shake at 30°C, 200 rpm.

Monitoring: Monitor conversion via HPLC (Chiralcel OJ-H column).

Mobile Phase: Hexane:Isopropanol:TFA (90:10:0.1).[3]

Termination: Stop reaction at 50% conversion.

Separation:

The product (L-PLA) will be in the aqueous phase (if ester substrate used) or distinct by

polarity.

The remaining substrate will be the enriched D-isomer (or vice versa depending on lipase

specificity).

Biological Mechanisms & Applications[5][6][7][8]
Carboxypeptidase A (CPA) Inhibition
Carboxypeptidase A is a zinc-dependent metalloprotease. Inhibitors typically mimic the

transition state of substrate hydrolysis.

Mechanism: The 2-substituent coordinates with the active site Zinc ion (

).

Efficacy:

2-Acetoxy-: Weak coordination; often acts as a substrate (cleavable).

2-Hydroxy- (PLA): Moderate inhibitor/product mimic.
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2-Mercapto-: Strongest inhibitor. The thiol group forms a coordinate covalent bond with

Zinc, displacing the catalytic water molecule.

2-Benzyl-3-formylpropanoic acid: Transition state analogue (hydrated aldehyde mimics the

tetrahedral intermediate).

Antimicrobial Activity (via Hydrolysis)
2-Acetoxy-3-phenylpropanoic acid acts as a prodrug for 3-Phenyllactic acid.

Target: Bacterial cell wall and membrane integrity.

Spectrum: Broad-spectrum activity against Listeria monocytogenes, Staphylococcus aureus,

and Salmonella.[4]

Mode of Action: Upon hydrolysis by bacterial esterases, PLA is released. PLA disrupts the

transmembrane proton gradient, leading to energetic collapse of the bacteria.

Visualization: Enzyme Inhibition Logic
The diagram below details the comparative binding logic of the analogues against the Zinc

Protease target.
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Figure 2: Comparative binding modes of phenylpropanoic acid analogues at the

Carboxypeptidase A active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylpropanoic-acid-related-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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